Cas no 876322-59-7 (N-(3-bromo-4-methylphenyl)-3-(trifluoromethyl)benzamide)

• Product Name: N-(3-bromo-4-methylphenyl)-3-(trifluoromethyl)benzamide
• CAS No: 876322-59-7
• MF: C₁₅H₁₁BrF₃NO
• MW: 358.153153657913
• CID: 2148059
• PubChem ID: 58601069
• Update Time: 2025-08-05

N-(3-bromo-4-methylphenyl)-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-bromo-4-methylphenyl)-3-(trifluoromethyl)benzamide
• SCHEMBL2497760
• RRGHVZXTVRPHEB-UHFFFAOYSA-N
• AKOS009164446
• 876322-59-7
• BS-45875
• N-(3-Bromo-4-methylphenyl)-3-trifluoromethylbenzamide
• N-(3-bromo-4-methyl-phenyl)-3-trifluoromethyl-benzamide
• DB-320321
• MFCD21605383
• CS-0160427
• D80822

• Inchi： 1S/C15H11BrF3NO/c1-9-5-6-12(8-13(9)16)20-14(21)10-3-2-4-11(7-10)15(17,18)19/h2-8H,1H3,(H,20,21)
• InChI Key： RRGHVZXTVRPHEB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C)NC(C1=CC=CC(C(F)(F)F)=C1)=O

Computed Properties

• Exact Mass: 356.99761g/mol
• Monoisotopic Mass: 356.99761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 29.1Ų

Additional information on N-(3-bromo-4-methylphenyl)-3-(trifluoromethyl)benzamide

N-(3-Bromo-4-Methylphenyl)-3-(Trifluoromethyl)Benzamide: A Comprehensive Overview

N-(3-Bromo-4-Methylphenyl)-3-(Trifluoromethyl)Benzamide, identified by the CAS Registry Number 876322-59-7, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features, which include a bromine atom at the meta position of the phenyl ring and a trifluoromethyl group attached to the benzamide moiety. These structural elements contribute to its distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of N-(3-Bromo-4-Methylphenyl)-3-(Trifluoromethyl)Benzamide involves a multi-step process that typically begins with the preparation of the brominated aromatic ring. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways, reducing production costs and minimizing environmental impact. The incorporation of the trifluoromethyl group is achieved through electrophilic substitution reactions, which are optimized using modern computational chemistry tools to predict reaction outcomes and optimize conditions.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Researchers have recently explored its activity as a kinase inhibitor, demonstrating significant potency against several cancer-related kinases. The bromine atom at the meta position plays a critical role in modulating the compound's bioavailability and pharmacokinetic properties, while the trifluoromethyl group enhances its stability and lipophilicity, making it an attractive candidate for drug development.

In addition to its medicinal applications, N-(3-Bromo-4-Methylphenyl)-3-(Trifluoromethyl)Benzamide has shown potential in advanced materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of high-performance organic field-effect transistors (OFETs). Recent studies have highlighted its ability to enhance charge transport properties in polymer blends, offering new possibilities for flexible electronics and optoelectronic devices.

The environmental impact of this compound has also been a subject of recent research. Studies have demonstrated that it exhibits low toxicity to aquatic organisms under standard test conditions, suggesting that it may be environmentally benign when used responsibly. However, further investigations are required to fully understand its long-term ecological effects and degradation pathways.

In conclusion, N-(3-Bromo-4-Methylphenyl)-3-(Trifluoromethyl)Benzamide (CAS No. 876322-59-7) represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structural features, combined with recent advancements in synthesis and application research, position it as a key compound for future innovations in medicine, materials science, and beyond.